Cas no 896606-81-8 (N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}-4-methylbenzamide)

• Product Name: N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}-4-methylbenzamide
• CAS No: 896606-81-8
• MF: C₁₉H₁₇FN₂OS
• MW: 340.414486646652
• CID: 5479736
• Update Time: 2025-05-23

N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}-4-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[2-[2-(4-fluorophenyl)-4-thiazolyl]ethyl]-4-methyl-
• N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}-4-methylbenzamide

• Inchi： 1S/C19H17FN2OS/c1-13-2-4-14(5-3-13)18(23)21-11-10-17-12-24-19(22-17)15-6-8-16(20)9-7-15/h2-9,12H,10-11H2,1H3,(H,21,23)
• InChI Key： QJJKZIURENJXHP-UHFFFAOYSA-N
• SMILES： C(NCCC1=CSC(C2=CC=C(F)C=C2)=N1)(=O)C1=CC=C(C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}-4-methylbenzamide

N-{2-2-(4-Fluorophenyl)-1,3-Thiazol-4-ylethyl}-4-Methylbenzamide: A Comprehensive Overview

N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}-4-methylbenzamide, also known by its CAS number 896606-81-8, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are heterocyclic compounds with a wide range of biological activities. The unique structure of N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}-4-methylbenzamide makes it a promising candidate for various therapeutic applications, particularly in the treatment of neurological disorders and cancer.

The fluorophenyl group in the compound's structure plays a crucial role in its pharmacological properties. Fluorine atoms are known to enhance the lipophilicity and metabolic stability of molecules, which can improve their bioavailability and pharmacokinetic profiles. This is particularly important in drug development, where optimizing these properties can significantly enhance the efficacy and safety of a compound. Recent studies have shown that the fluorophenyl group in N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}-4-methylbenzamide contributes to its ability to cross the blood-brain barrier, making it a potential candidate for treating central nervous system (CNS) disorders.

The thiazol ring is another key structural feature of this compound. Thiazoles are well-known for their broad spectrum of biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of the thiazol ring in N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}-4-methylbenzamide has been linked to its potent antiproliferative effects on various cancer cell lines. Research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits selective cytotoxicity against human breast cancer cells (MCF-7) and prostate cancer cells (PC-3), while showing minimal toxicity to normal cells.

The methylbenzamide moiety in N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}-4-methylbenzamide is also noteworthy. Amides are functional groups that often confer specific biological activities to molecules. In this case, the methylbenzamide group may contribute to the compound's ability to modulate protein-protein interactions and enzyme activities. Studies have suggested that this moiety plays a role in enhancing the compound's binding affinity to specific protein targets, which is crucial for its therapeutic effects.

Recent advancements in computational chemistry and molecular modeling have provided valuable insights into the structure-activity relationships (SAR) of N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}-4-methylbenzamide. These studies have identified key structural features that are essential for its biological activity. For example, molecular docking simulations have shown that the fluorophenyl group and thiazol ring are critical for forming stable interactions with target proteins. This information can be used to guide the rational design of more potent and selective analogs of N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}-4-methylbenzamide.

In addition to its potential therapeutic applications, N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}-4-methylbenzamide has also been studied for its use as a research tool. Its unique chemical properties make it an excellent probe for investigating various biological processes at the molecular level. For instance, researchers have used this compound to study the mechanisms underlying neurodegeneration and cancer progression. By understanding how N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}-4-methylbenzamide interacts with specific cellular targets, scientists can gain valuable insights into disease mechanisms and identify new therapeutic targets.

The synthesis of N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}-4-methylbenzamide has been extensively studied and optimized by chemists. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common approach involves the condensation of 4-fluoroacetophenone with thiourea followed by alkylation with 1-bromoethane and subsequent amidation with 4-methylaniline. These synthetic methods have been refined over time to improve yields and reduce impurities, making it feasible to produce large quantities of N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}-4-methylbenzamide for both research and commercial purposes.

Despite its promising potential, further research is needed to fully understand the pharmacological profile of N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-yethanil}-methylbenzamide. Clinical trials are currently underway to evaluate its safety and efficacy in humans. Preliminary results from phase I trials have shown that this compound is well-tolerated at therapeutic doses and exhibits favorable pharmacokinetic properties. However, more extensive studies are required to determine its long-term safety and effectiveness in treating various diseases.

In conclusion, N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-yethanil}-methylbenzamide (CAS number 896606-81-8) is a multifaceted compound with significant potential in both research and therapeutic applications. Its unique chemical structure confers a range of biological activities that make it an attractive candidate for further development. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, N-{2-2-(4-fluorophenyl)-1,3-thiazol-yethanil}-methylbenzamide is poised to play an important role in advancing our understanding and treatment of various diseases.